Cas no 77422-25-4 (3-(3-Methylbutoxy)benzaldehyde)

3-(3-Methylbutoxy)benzaldehyde structure
77422-25-4 structure
Product Name:3-(3-Methylbutoxy)benzaldehyde
CAS No:77422-25-4
MF:C12H16O2
MW:192.254243850708
MDL:MFCD09864622
CID:1076905
PubChem ID:28065613
Update Time:2025-04-20

3-(3-Methylbutoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Isopentyloxy)benzaldehyde
    • 3-(3-Methylbutoxy)benzaldehyde
    • 3-(3-methylbutoxy)benzaldehyde(SALTDATA: FREE)
    • m-Isoamyloxy-benzaldehyd
    • 77422-25-4
    • CS-0205729
    • 3-(3-methylbutoxy)benzaldehyde, AldrichCPR
    • MFCD09864622
    • BS-36147
    • BTNXPSPSJDQCEA-UHFFFAOYSA-N
    • DTXSID20651119
    • SCHEMBL2206950
    • AKOS000202199
    • DB-410104
    • G85106
    • MDL： MFCD09864622
    • Inchi： 1S/C12H16O2/c1-10(2)6-7-14-12-5-3-4-11(8-12)9-13/h3-5,8-10H,6-7H2,1-2H3
    • InChI Key： BTNXPSPSJDQCEA-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=C(C=O)C=1)CCC(C)C

Computed Properties

  • Exact Mass: 192.11500
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.92400

3-(3-Methylbutoxy)benzaldehyde Security Information

  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-(3-Methylbutoxy)benzaldehyde Customs Data

  • HS CODE：2912499000
  • Customs Data：

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

3-(3-Methylbutoxy)benzaldehyde Pricemore >>

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